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Compound of Interest

Compound Name: C.I. Direct Violet 9

Cat. No.: B12382472

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Violet 9, also known by its Colour Index Number 27885 and CAS number 6227-14-
1, is a diazo dye.[1] This class of dyes is characterized by the presence of one or more azo
groups (-N=N-) which are responsible for their color. Direct dyes, including Direct Violet 9, are
so-named for their ability to be applied directly to cellulosic fibers like cotton and paper from an
agueous solution. This technical guide provides an in-depth overview of the known chemical
properties of C.l. Direct Violet 9, compiled from various scientific and technical sources.

Chemical Identity and Structure

C.l. Direct Violet 9 is a complex organic molecule. Its chemical structure and identity are
summarized in the table below.
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Property Value

Cl Name C.l. Direct Violet 9
Cl Number 27885

CAS Number 6227-14-1

Chemical Class Diazo

Molecular Formula C30H23N5Na208S2
Molecular Weight 691.64 g/mol
Appearance Violet Powder

Below is a diagram illustrating the chemical synthesis pathway of C.I. Direct Violet 9.
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Caption: Synthesis pathway of C.l. Direct Violet 9.

Physicochemical Properties

The physicochemical properties of C.l. Direct Violet 9 determine its behavior in various
applications.

Solubility

C.l. Direct Violet 9 exhibits the following solubility characteristics:

Water: Soluble, forming a reddish-purple solution.[2]

Ethanol: Slightly soluble.

Ethylene Glycol Ether: Soluble.[2]

Other Organic Solvents: Insoluble.

Behavior in Acidic and Basic Solutions

The color of C.I. Direct Violet 9 is sensitive to pH changes.

Concentrated Hydrochloric Acid: Addition to an aqueous solution results in the formation of a
purple precipitate.[2]

o Concentrated Sodium Hydroxide: Addition to an aqueous solution also leads to the formation
of a purple precipitate.[2]

o Concentrated Sulfuric Acid: The dye dissolves to form a blue-green solution, and upon
dilution, a purple precipitate is formed.

o Concentrated Nitric Acid: The dye forms a reddish-brown solution.

Specific pKa values for C.I. Direct Violet 9 are not readily available in the surveyed literature.

Spectroscopic Properties
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Detailed UV-Visible absorption and emission spectra for C.l. Direct Violet 9 are not widely
reported in the public domain. For diazo dyes, the characteristic absorption in the visible region
is due to T - TT* electronic transitions within the conjugated system of aromatic rings and azo
groups.

Thermal Properties

Quantitative data from thermogravimetric analysis (TGA) or differential scanning calorimetry
(DSC) for C.I. Direct Violet 9 is not available in the reviewed literature. Generally, azo dyes
may decompose upon heating, releasing nitrogen gas and other decomposition products.

Fastness Properties

The fastness of a dye refers to its resistance to fading or color change under various

conditions.
Property ISO Rating
Light Fastness 1-2
Washing Fastness 1-2

The low ratings indicate poor resistance to fading upon exposure to light and washing.

Experimental Protocols

The following are generalized experimental protocols for determining the light and wash
fastness of direct dyes like C.I. Direct Violet 9, based on standard textile testing methods.

Light Fastness Testing (Based on ISO 105-B02)

This test determines the resistance of the color to fading when exposed to an artificial light
source that mimics natural daylight.
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Caption: Experimental workflow for light fastness testing.
Methodology:

e Specimen Preparation: A sample of the material dyed with C.I. Direct Violet 9 is prepared. A
set of standardized blue wool fabrics with known lightfastness ratings (1 to 8) are used as

controls.

e Mounting: The test specimen and the blue wool standards are mounted in a sample holder,
with a portion of each covered by an opaque mask.
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o Exposure: The mounted samples are placed in a lightfastness tester equipped with a xenon
arc lamp. The exposure conditions (temperature, humidity, and irradiance) are controlled
according to the ISO 105-B02 standard.

o Evaluation: The samples are exposed for a specified period or until a certain degree of
fading is observed on one of the blue wool standards. The fading of the exposed portion of
the test specimen is then compared to the fading of the blue wool standards.

e Rating: The light fastness rating is assigned based on which blue wool standard shows a
similar degree of color change to the test specimen. A rating of 1 indicates very poor
lightfastness, while a rating of 8 indicates excellent lightfastness.

Wash Fastness Testing (Based on ISO 105-C06)

This test assesses the resistance of the color to domestic or commercial laundering.
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Caption: Experimental workflow for wash fastness testing.
Methodology:

e Specimen Preparation: A specimen of the fabric dyed with C.I. Direct Violet 9 is stitched
together with a standard multifibre adjacent fabric containing strips of different common
fibers (e.g., cotton, wool, polyester, nylon, acrylic, acetate).

e Washing: The composite specimen is placed in a stainless steel container with a specified
volume of a standard soap solution and stainless steel balls to provide mechanical action.
The container is then agitated in a laundering machine at a specific temperature and for a
set duration as per the 1ISO 105-C06 standard.

e Rinsing and Drying: After the washing cycle, the composite specimen is removed, rinsed with
water, and dried under specified conditions.

o Evaluation: The change in color of the original dyed specimen is assessed by comparing it to
an untreated sample using the "Grey Scale for Assessing Change in Colour." The degree of
staining on each strip of the multifibre adjacent fabric is evaluated using the "Grey Scale for
Assessing Staining." Both scales range from 1 (severe change/staining) to 5 (no
change/staining).

Toxicological Information

Detailed toxicological data such as LD50 (median lethal dose) for C.I. Direct Violet 9 is not
consistently reported in publicly accessible safety data sheets. As with many industrial dyes, it
is recommended to handle C.I. Direct Violet 9 with appropriate personal protective equipment
to avoid inhalation, ingestion, and skin contact. Some safety data sheets indicate that the
substance may be harmful if swallowed and may cause skin and eye irritation.

Conclusion

C.l. Direct Violet 9 is a diazo dye with well-defined solubility and qualitative pH-dependent
color characteristics. Its utility in applications requiring high fastness to light and washing is
limited due to its poor performance in these areas. While its fundamental chemical identity is
established, a comprehensive understanding of its spectroscopic, thermal, and quantitative
toxicological properties requires further investigation, as this data is not readily available in the

© 2025 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/product/b12382472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12382472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

public domain. The provided experimental protocols offer a framework for the standardized
evaluation of its fastness properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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